Cas no 1352503-02-6 (2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

• Product Name: 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• CAS No: 1352503-02-6
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5149689
• Update Time: 2025-06-09

2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 2-(2-methyl-3-pyridinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H24N2O2/c1-12-13(8-7-10-17-12)14-9-5-6-11-18(14)15(19)20-16(2,3)4/h7-8,10,14H,5-6,9,11H2,1-4H3
• InChI Key： NXDVDUGTCDCVPP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=CN=C1C

Additional information on 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

Introduction to 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS No. 1352503-02-6) and Its Emerging Applications in Chemical Biology

The compound 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS No. 1352503-02-6) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. Its unique structural framework, characterized by a fused bipyridine core and a carboxylic acid tert-butyl ester substituent, positions it as a versatile scaffold for designing novel bioactive molecules. This introduction delves into the structural features, synthetic pathways, and most notably, the latest research applications of this compound.

The molecular structure of 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester encompasses a bicyclic system consisting of two pyridine rings linked through a methylene bridge. The presence of the tetrahydro moiety introduces conformational flexibility, which is often exploited to modulate binding interactions with biological targets. The carboxylic acid tert-butyl ester functionality serves multiple purposes: it enhances solubility in polar solvents while providing a site for further chemical modifications via ester hydrolysis or amidation. Such structural attributes make this compound an attractive candidate for medicinal chemists seeking to develop small-molecule inhibitors or probes.

In recent years, the pharmaceutical industry has increasingly focused on bipyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential in targeting metalloenzymes and ion channels. For instance, bipyridine-based ligands are well-known for their ability to chelate transition metals such as iron and copper, which are crucial cofactors in numerous enzymatic processes. The compound in question (2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester) has shown promise in preliminary studies as a precursor for synthesizing metal-binding agents that could be employed in therapeutic contexts where metal homeostasis is dysregulated.

One of the most compelling aspects of this molecule is its potential application in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. The bipyridine scaffold is particularly adept at interacting with the ATP-binding pockets of kinases due to its ability to mimic the geometry and charge distribution of adenosine triphosphate (ATP). Researchers have recently reported on the synthesis of analogs of 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester that exhibit potent inhibitory effects against specific kinases. These findings underscore the compound’s significance as a building block for next-generation kinase inhibitors.

The tert-butyl ester group attached to the carboxylic acid moiety offers another layer of synthetic utility. This protecting group can be selectively removed under mild acidic conditions to yield a free carboxylic acid derivative. This reactional flexibility allows chemists to tailor the compound’s properties for different applications. For example, the free carboxylic acid can be further functionalized via peptide coupling reactions or used to form esters with other bioactive molecules. Such modifications have been exploited in designing prodrugs or conjugates that enhance bioavailability or target specificity.

Recent advances in computational chemistry have further accelerated the discovery process for bipyridine-based compounds like 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester. Molecular docking studies have revealed that this molecule can effectively bind to various biological targets with high affinity. For instance, simulations suggest that it can interact with bacterial enzymes involved in DNA replication or metabolic pathways relevant to antibiotic resistance. These insights have guided experimental efforts toward optimizing the compound’s binding properties and exploring its potential as an antimicrobial agent.

The synthesis of 2-Methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps typically include cyclization reactions to form the bipyridine core followed by functional group interconversions to introduce the tetrahydro and ester moieties. Recent improvements in synthetic methodologies have enabled higher yields and purities of this compound through catalytic approaches or microwave-assisted reactions. Such advancements make it more feasible for researchers to incorporate this scaffold into larger libraries of bioactive molecules.

In conclusion, 2-Methyl-3,4,5,6-tetrahydro-2H-[2[...]